molecular formula C13H12BrFN2O2 B2801804 4-[2-(5-Bromo-2-fluorophenyl)acetyl]morpholine-3-carbonitrile CAS No. 1935720-89-0

4-[2-(5-Bromo-2-fluorophenyl)acetyl]morpholine-3-carbonitrile

Cat. No.: B2801804
CAS No.: 1935720-89-0
M. Wt: 327.153
InChI Key: HBKKXCKSOBUQOQ-UHFFFAOYSA-N
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Description

The compound “4-[2-(5-Bromo-2-fluorophenyl)acetyl]morpholine-3-carbonitrile” is a complex organic molecule that contains a morpholine ring, a nitrile group, and a phenyl ring substituted with bromine and fluorine atoms .


Molecular Structure Analysis

The molecular formula of this compound is C10H11BrFNO according to one source . It contains a morpholine ring, which is a six-membered ring with four carbon atoms and one nitrogen and one oxygen atom. It also has a phenyl ring which is substituted with bromine and fluorine atoms.

Properties

IUPAC Name

4-[2-(5-bromo-2-fluorophenyl)acetyl]morpholine-3-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H12BrFN2O2/c14-10-1-2-12(15)9(5-10)6-13(18)17-3-4-19-8-11(17)7-16/h1-2,5,11H,3-4,6,8H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HBKKXCKSOBUQOQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCC(N1C(=O)CC2=C(C=CC(=C2)Br)F)C#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H12BrFN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

327.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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